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The table below summarizes the key characteristics of Prinaberel and WAY-200070 based on the

information found.

Feature

Prinaberel (ERB-
041)

WAY-200070

Primary Reference

ERp Selectivity

Reported
Neurochemical
Effects

Behavioral Model

Effects

Key Experimental
Evidence

Cited in a 2021
review [1]

>200-fold over ERa
[1]

Information not
available in search
results

Information not
available in search
results

Information not
available in search
results

Original 2008 study [2]

Highly selective (specific ratio not stated) [2]

Increased dopamine (~50%) and serotonin (~100%)
in mouse striatum [2]

Antidepressant-like (reduced immobility in tail
suspension test) and anxiolytic-like effects (in four-
plate test and stress-induced hyperthermia) [2]

ERP receptor nuclear translocation, c-fos induction, and
neurochemical changes confirmed in ERB knockout
(KO) mice [2]
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Prinaberel (ERB-
041)

Feature WAY-200070

Developer Wyeth [3] Wyeth [3]

Experimental Protocols from Key Studies

The detailed methodology for the binding affinity studies that determined the selectivity of these compounds

was not available in the search results. However, the following experimental details for the key in vivo

studies on WAY-200070 were provided.

Protocol for WAY-200070 Behavioral and Neurochemical Analysis [2]:

e Animals: Adult male mice, including wild-type and estrogen receptor beta knockout (ER KO) strains.

¢ Drug Administration: WAY-200070 was administered subcutaneously (s.c.) at a dose of 30 mg/kg.

¢ Neurochemistry: Dopamine and serotonin levels in the striatum were measured in vivo at multiple
time points after administration.

e Behavioral Tests:

o Tail Suspension Test (TST): Mice were suspended by their tails, and the total time of
immobility was recorded. A reduction in immobility is interpreted as an antidepressant-like
effect.

o Four-Plate Test: Mice were placed in a chamber with four floor plates. The number of times the
mouse crosses between the plates, despite a mild foot shock, is counted. An increase in
punished crossings is interpreted as an anxiolytic-like effect.

o Stress-Induced Hyperthermia (SIH): The core body temperature of mice was measured
before and after a stressful stimulus (handling and injection). An attenuation of the hyperthermic
response is interpreted as an anxiolytic-like effect.

ERB Agonist Signhaling Pathway

The diagram below illustrates the general genomic signaling pathway activated by selective ER[} agonists
like Prinaberel and WAY-200070, based on the described mechanisms [2] [3].
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The search results indicate that both compounds are products of research by Wyeth [3]. WAY-200070 was

investigated as a potential novel anxiolytic and antidepressant agent, with studies providing evidence for its

mechanism and efficacy in animal models [2]. Prinaberel is recognized for its high selectivity for ER[} over

ERa [1]. A 2022 study also mentions a newer ER[} agonist, OSU-ERb-12, highlighting the ongoing

development in this field [4].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s548690?utm_src=pdf-body-img
https://www.sciencedirect.com/science/article/abs/pii/S0968089619312453
https://pubmed.ncbi.nlm.nih.gov/18423777/
https://www.smolecule.com/products/s548690?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8197527/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9105687/
https://www.smolecule.com/products/s548690?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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